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Compound of Interest

Compound Name: scyllo-Inosamine hydrochloride

Cat. No.: B8194642 Get Quote

An in-depth exploration of the chemical properties, synthesis, and biological significance of

scyllo-Inosamine hydrochloride, a compound of interest in drug discovery and development.

This guide provides a detailed overview of scyllo-Inosamine hydrochloride, a synthetic

aminocyclitol derivative. We will delve into its fundamental chemical identifiers, its relationship

to the naturally occurring scyllo-inositol, its synthesis, and its emerging role in biomedical

research. This document is intended for researchers, scientists, and professionals in the field of

drug development who are interested in the therapeutic potential of inositol analogs.

Core Molecular Identifiers and Properties
Scyllo-Inosamine hydrochloride is the hydrochloride salt of scyllo-inosamine (1-amino-1-

deoxy-scyllo-inositol). The addition of hydrochloric acid to the amine group of scyllo-inosamine

results in the formation of a more stable and water-soluble salt, which is often preferred for

research and pharmaceutical applications.
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Property Value Source

Molecular Weight 199.63 g/mol [1]

Chemical Formula C₆H₁₄ClNO₅ [1]

SMILES String
C1(C(C(C(C(C1O)O)O)O)O)N.

Cl
[1]

CAS Number 4933-84-0 [1]

Synonyms
1-Amino-1-deoxy-scyllo-

inositol HCl
[1]

The parent compound, scyllo-inosamine, has a molecular weight of 179.17 g/mol and the

chemical formula C₆H₁₃NO₅[2][3]. Its SMILES string is N[C@H]1[C@@H]1O[3].

The Significance of the scyllo-Configuration
The prefix "scyllo-" refers to a specific stereoisomer of inositol, a six-carbon cyclic polyol. In the

scyllo-inositol configuration, all six hydroxyl groups are in the equatorial position, resulting in a

highly stable chair conformation. This all-equatorial arrangement is a key feature that

influences the biological activity of its derivatives, including scyllo-inosamine.

Scyllo-inositol itself has garnered significant attention in the scientific community for its potential

therapeutic applications, particularly in neurodegenerative diseases. It has been shown to

inhibit the aggregation of amyloid-β peptides, a hallmark of Alzheimer's disease[4][5][6]. This

inhibitory effect is thought to be related to its ability to cross the blood-brain barrier and stabilize

small conformers of Aβ42[4][7]. Preclinical studies in animal models of Alzheimer's have

demonstrated that scyllo-inositol can reduce plaque accumulation and improve cognitive

deficits[7][8][9].

The unique stereochemistry of the scyllo-backbone in scyllo-inosamine is therefore of

considerable interest, as it may confer novel biological activities or enhance existing ones

compared to other inosamine isomers.
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Synthetic Pathways
Scyllo-inosamine hydrochloride is a synthetic compound. One described method for its

synthesis involves the use of benzyl cyanide and cyclohexane. The process entails the removal

of benzyl groups via catalytic hydrogenation, followed by hydrolysis to yield scyllo-inosamine[1].

The broader landscape of aminocyclitol biosynthesis provides context for the generation of

such molecules. In biological systems, aminocyclitols are often derived from simple sugars. For

instance, in the biosynthesis of streptomycin, myo-inositol is oxidized to scyllo-inosose and

then transaminated to scyllo-inosamine[10]. While this highlights a natural pathway to the core

structure, the hydrochloride salt is a product of chemical synthesis.

The synthesis of various scyllo-inositol derivatives has been a subject of research to explore

the structure-activity relationship concerning the inhibition of amyloid-beta aggregation[6].

These synthetic efforts underscore the importance of accessing a range of analogs to probe

their therapeutic potential.

Chemical Relationship Diagram
The following diagram illustrates the relationship between key compounds in the scyllo-inositol

family.
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Aβ42 Preparation

ThT Assay

Dissolve Aβ42 in HFIP

Aliquot and evaporate HFIP

Store at -80°C

Resuspend in DMSO

Dilute in PBS to working concentration

Add Aβ42 solution to wells

Add scyllo-Inosamine HCl or control

Add ThT solution

Incubate at 37°C with shaking

Measure fluorescence over time

Click to download full resolution via product page

Caption: Workflow for the ThT amyloid aggregation assay.
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Step-by-Step Procedure
Preparation of Aβ42 Monomers:

Dissolve lyophilized Aβ42 peptide in HFIP to a concentration of 1 mg/mL.

Aliquot the solution into microcentrifuge tubes and evaporate the HFIP using a gentle

stream of nitrogen gas or a speed vacuum.

Store the resulting peptide film at -80°C.

Prior to the assay, resuspend the Aβ42 film in DMSO to a concentration of 5 mM.

Dilute the Aβ42 stock in cold PBS to the final working concentration (e.g., 10 µM).

Assay Setup:

In a 96-well black, clear-bottom plate, add the diluted Aβ42 solution to each well.

Add varying concentrations of scyllo-Inosamine hydrochloride to the experimental

wells. Add vehicle control (PBS) to the control wells.

Add ThT solution to each well to a final concentration of 10 µM.

Data Acquisition:

Place the plate in a fluorometer pre-set to 37°C with intermittent shaking.

Measure the fluorescence intensity (excitation ~440 nm, emission ~480 nm) at regular

intervals (e.g., every 10 minutes) for up to 48 hours.

Data Analysis:

Plot the fluorescence intensity against time for each concentration of scyllo-Inosamine
hydrochloride.

Analyze the lag time, maximum fluorescence, and the rate of aggregation to determine the

effect of the compound.
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Conclusion
Scyllo-Inosamine hydrochloride is a molecule of interest due to its structural relationship to

the neuroprotective agent scyllo-inositol and its classification as an aminocyclitol. Its unique all-

equatorial stereochemistry and the presence of an amino group suggest a potential for novel

biological activities. While research into this specific compound is still emerging, the

established therapeutic interest in its parent compound and the broader class of aminocyclitols

provides a strong rationale for further investigation. The synthetic accessibility of scyllo-
Inosamine hydrochloride and its favorable physicochemical properties as a salt make it a

promising candidate for exploration in drug discovery programs, particularly in the areas of

neurodegenerative disease and oncology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. biosynth.com [biosynth.com]

2. 1-Amino-1-deoxy-scyllo-inositol | C6H13NO5 | CID 439440 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. scyllo-Inosamine | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

4. scyllo-Inositol, Endogenous inositol isomer (CAS 488-59-5) | Abcam [abcam.com]

5. Scyllo-Inositol - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Synthesis of scyllo-inositol derivatives and their effects on amyloid beta peptide
aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

7. scyllo-Inositol, preclinical, and clinical data for Alzheimer's disease - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8194642?utm_src=pdf-body
https://www.benchchem.com/product/b8194642?utm_src=pdf-body
https://www.benchchem.com/product/b8194642?utm_src=pdf-body
https://www.benchchem.com/product/b8194642?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/MI63480/4933-84-0-scyllo-inosamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-1-deoxy-scyllo-inositol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-1-deoxy-scyllo-inositol
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907024085470520#%7B%22category%22%3A%227%22%2C%22fields%22%3A%5B%7B%22op%22%3A%22AND%22%2C%22nm%22%3A%22SNID%22%2C%22vals%22%3A%5B%7B%22v%22%3A%22J783.484E%22%2C%22m%22%3A1%7D%5D%7D%5D%7D
https://www.abcam.com/en-us/products/biochemicals/scyllo-inositol-endogenous-inositol-isomer-ab141115
https://pubchem.ncbi.nlm.nih.gov/compound/scyllo-inositol
https://pubmed.ncbi.nlm.nih.gov/18635362/
https://pubmed.ncbi.nlm.nih.gov/18635362/
https://pubmed.ncbi.nlm.nih.gov/22840748/
https://pubmed.ncbi.nlm.nih.gov/22840748/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8194642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Properties of scyllo-inositol as a therapeutic treatment of AD-like pathology - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Progress in Aminocyclitol Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Scyllo-Inosamine Hydrochloride: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8194642#scyllo-inosamine-hydrochloride-molecular-
weight-and-smiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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